Cas no 2094872-12-3 (N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide)

• Product name: N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide
• CAS No: 2094872-12-3
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5407974

N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide

• Inchi： 1S/C15H21N3O/c1-2-14(19)18-13(15-16-9-6-10-17-15)11-12-7-4-3-5-8-12/h2,6,9-10,12-13H,1,3-5,7-8,11H2,(H,18,19)
• InChI Key： REQZUDACIJOABI-UHFFFAOYSA-N
• SMILES： C(NC(C1=NC=CC=N1)CC1CCCCC1)(=O)C=C

Experimental Properties

• Density: 1.069±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.4±37.0 °C(Predicted)
• pka: 13.65±0.46(Predicted)

Additional information on N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide

N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide (CAS No. 2094872-12-3): A Comprehensive Overview

N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide (CAS No. 2094872-12-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as Cyclohexylpyrimidinyl Ethyl Amide, is characterized by its cyclohexyl and pyrimidinyl moieties, which confer it with distinct chemical and biological activities.

The synthesis of N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide involves a multi-step process that includes the formation of the cyclohexyl and pyrimidinyl groups, followed by the coupling of these intermediates to form the final product. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it an attractive candidate for further research and development.

In terms of its chemical structure, N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide features a conjugated double bond in the propenamide moiety, which contributes to its stability and reactivity. The cyclohexyl group provides steric hindrance, while the pyrimidinyl group offers a rich array of functional groups that can be modified to enhance the compound's pharmacological properties.

One of the key areas of research involving N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide has been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus. The mechanism of action is believed to involve the disruption of viral protein synthesis, making it a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide have also been studied in detail. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which suggests that it can be administered orally with minimal side effects. These properties make it an attractive candidate for further clinical development.

In terms of safety, N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide has been evaluated in various toxicity studies. Results from these studies indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety profile.

The potential applications of N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide extend beyond anti-inflammatory and antiviral therapies. Recent studies have explored its use in cancer treatment, where it has shown promise as a chemosensitizer that enhances the efficacy of existing chemotherapy drugs. By modulating cellular signaling pathways involved in drug resistance, this compound can potentially improve treatment outcomes for patients with various types of cancer.

In conclusion, N-[2-Cyclohexyl-1-(2-pyrimidinyl)ethyl]-2-propenamide (CAS No. 2094872-12-3) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in the development of novel treatments for various diseases.